Cas no 643014-99-7 (N-Nitroso-N,N-di-(7-methyloctyl)amine)

• Product Name: N-Nitroso-N,N-di-(7-methyloctyl)amine
• CAS No: 643014-99-7
• MF: C₁₈H₃₈N₂O
• MW: 298.507125377655
• CID: 961225
• PubChem ID: 22117740
• Update Time: 2025-07-16

N-Nitroso-N,N-di-(7-methyloctyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Nitroso-N,N-di-(7-methyloctyl)amine
• N-Isononyl-N-nitrosoisononanaMine
• N-Nitroso-N,N-di-(7-Methyloctyl)aMine-d4
• N,N-bis(7-methyloctyl)nitrous amide
• 643014-99-7
• starbld0001343
• DTXSID40622568
• AKOS025295583
• SCHEMBL8102869

• Inchi： 1S/C18H38N2O/c1-17(2)13-9-5-7-11-15-20(19-21)16-12-8-6-10-14-18(3)4/h17-18H,5-16H2,1-4H3
• InChI Key： XAYFTZOFOLGWAE-UHFFFAOYSA-N
• SMILES： O=NN(CCCCCCC(C)C)CCCCCCC(C)C

Computed Properties

• Exact Mass: 298.29800
• Monoisotopic Mass: 298.298413840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67000
• LogP: 6.18280

Additional information on N-Nitroso-N,N-di-(7-methyloctyl)amine

Introduction to N-Nitroso-N,N-di-(7-methyloctyl)amine (CAS No. 643014-99-7)

N-Nitroso-N,N-di-(7-methyloctyl)amine, a compound with the chemical formula C₂₄H₅₀N₂O, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 643014-99-7, belongs to a class of nitrogen-containing heterocycles that exhibit unique biochemical properties. The presence of a nitroso group and two alkyl chains derived from 7-methyloctyl groups contributes to its distinct chemical behavior and potential applications in various scientific domains.

The molecular structure of N-Nitroso-N,N-di-(7-methyloctyl)amine is characterized by its long hydrocarbon chains, which enhance its solubility in organic solvents and lipids, making it particularly useful in membrane-related studies and drug delivery systems. The nitroso functional group introduces reactivity that can be exploited in synthetic chemistry, enabling the development of novel derivatives with tailored properties.

In recent years, research on N-Nitroso-N,N-di-(7-methyloctyl)amine has expanded significantly, driven by its potential applications in medicinal chemistry and biopharmaceuticals. Studies have shown that this compound can serve as a precursor in the synthesis of more complex molecules, including those with therapeutic potential. The long alkyl chains not only influence its physical properties but also its interaction with biological targets, making it a promising candidate for drug design.

One of the most intriguing aspects of N-Nitroso-N,N-di-(7-methyloctyl)amine is its role in biochemical signaling pathways. Emerging research suggests that nitroso compounds may play a role in cell communication and signal transduction, although much remains to be explored regarding their precise mechanisms. The ability of this molecule to modulate these pathways could open new avenues for treating various diseases, particularly those involving dysregulated cellular communication.

The synthesis of N-Nitroso-N,N-di-(7-methyloctyl)amine involves a series of carefully controlled reactions to ensure high yield and purity. The process typically begins with the nitrosation of an appropriate precursor, followed by alkylation with 7-methyloctyl groups. Advanced techniques such as flow chemistry have been employed to optimize these reactions, improving efficiency and scalability. These advancements are crucial for ensuring that sufficient quantities of the compound can be produced for both research and potential industrial applications.

From a pharmacological perspective, N-Nitroso-N,N-di-(7-methyloctyl)amine has shown promise as an intermediate in the development of novel therapeutic agents. Its unique structure allows for modifications that can enhance target specificity and reduce side effects. Researchers are exploring its potential in treating conditions such as inflammation and neurodegenerative disorders, where precise modulation of cellular pathways is essential.

The long-term stability and storage conditions of N-Nitroso-N,N-di-(7-methyloctyl)amine are critical considerations for both researchers and manufacturers. Due to its reactive nature, the compound requires careful handling under controlled environments to prevent degradation. Studies have investigated various storage conditions, including temperature control and inert gas atmosphere, to maximize shelf life while maintaining purity.

The environmental impact of N-Nitroso-N,N-di-(7-methyloctyl)amine is another area of growing interest. As synthetic organic chemistry continues to evolve, there is increasing emphasis on developing processes that minimize waste and reduce environmental footprint. Researchers are exploring greener alternatives for nitrosation reactions and alkylation steps, aiming to make the production of this compound more sustainable.

In conclusion, N-Nitroso-N,N-di-(7-methyloctyl)amine (CAS No. 643014-99-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure and reactivity make it a valuable tool for synthetic chemists and biologists alike. As our understanding of its properties continues to grow, so too will its applications in medicine and beyond.